Cas no 61493-61-6 (Benzoic acid, 2-(2-propenyloxy)-, ethyl ester)

Benzoic acid, 2-(2-propenyloxy)-, ethyl ester structure
61493-61-6 structure
Product Name:Benzoic acid, 2-(2-propenyloxy)-, ethyl ester
CAS No:61493-61-6
MF:C12H14O3
MW:206.237763881683
CID:477398
PubChem ID:10398065
Update Time:2025-04-19

Benzoic acid, 2-(2-propenyloxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(2-propenyloxy)-, ethyl ester
    • ethyl 2-prop-2-enoxybenzoate
    • ethyl 2-allyloxybenzoate
    • ethyl 2-(2-propenyloxy)benzoate
    • SCHEMBL7314986
    • BZXNNIOIDPGHFQ-UHFFFAOYSA-N
    • DTXSID70439247
    • AKOS017265856
    • 61493-61-6
    • Inchi: 1S/C12H14O3/c1-3-9-15-11-8-6-5-7-10(11)12(13)14-4-2/h3,5-8H,1,4,9H2,2H3
    • InChI Key: BZXNNIOIDPGHFQ-UHFFFAOYSA-N
    • SMILES: O(CC=C)C1C=CC=CC=1C(=O)OCC

Computed Properties

  • Exact Mass: 206.09432
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

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